(3R,4R)-1-(4-Fluorophenyl)-3-((R)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one

• IUPAC Name: (3R,4R)-1-(4-fluorophenyl)-3-[(3R)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one
• InChI: InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22-,23+/m1/s1
• InChI Key: OLNTVTPDXPETLC-ZLNRFVROSA-N
• Canonical SMILES: C1=CC(=CC=C1C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)O)O
• Isomeric SMILES: C1=CC(=CC=C1[C@H]2[C@H](C(=O)N2C3=CC=C(C=C3)F)CC[C@H](C4=CC=C(C=C4)F)O)O
• Molecular Formula: C24H21F2NO3
• Molecular Weight: 409.4 g/mol
• CAS RN: 1593542-96-1

Description

“(3R,4R)-1-(4-Fluorophenyl)-3-(®-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one” is a chemical compound with the CAS Number: 1593542-96-1. It has a molecular weight of 409.43.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 409.43. Other physical and chemical properties such as melting point, boiling point, and solubility would need to be determined experimentally.

Scientific Research Applications

Fluorinated Compounds in Drug Design and Development

Fluorinated compounds play a crucial role in the pharmaceutical industry, enhancing drug properties such as metabolic stability, bioavailability, and binding affinity. The presence of fluorine in a molecule can significantly alter its interaction with biological targets. For example, the synthesis of 2-Fluoro-4-bromobiphenyl is vital for the manufacture of flurbiprofen, a non-steroidal anti-inflammatory drug, demonstrating the importance of fluorinated intermediates in drug synthesis (Qiu et al., 2009).

Application in Analytical Techniques

Compounds with specific configurations of fluorophenyl groups have been utilized in sophisticated analytical techniques for determining the presence and concentration of various substances, including pharmaceuticals. For instance, methodical insights into analytical techniques for the determination of anti-diabetic drug Empagliflozin highlight the utility of structurally complex molecules in enhancing detection sensitivity and specificity (Danao, 2021).

Chemical Chaperones in Therapeutics

Chemical chaperones such as 4-phenylbutyric acid (4-PBA) showcase the potential therapeutic applications of compounds that can modulate protein folding and stability, thereby alleviating diseases associated with protein misfolding and aggregation. This suggests that compounds with hydroxyphenyl groups might be explored for their ability to interact with biological macromolecules, potentially serving as lead compounds for the development of treatments for diseases like cystic fibrosis or neurodegenerative disorders (Kolb et al., 2015).

Safety And Hazards

For safety and hazards information, one should refer to the Material Safety Data Sheet (MSDS) of the compound. It’s important to handle all chemical compounds with appropriate safety measures.